Cas no 216965-51-4 (Methyl 3-bromo-4-propoxybenzoate)

• Product Name: Methyl 3-bromo-4-propoxybenzoate
• CAS No: 216965-51-4
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• MDL: MFCD06801019
• CID: 1030489
• PubChem ID: 22597810
• Update Time: 2025-10-23

Methyl 3-bromo-4-propoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-propoxybenzoate
• MFCD06801019
• DTXSID30626752
• BS-16627
• CS-0152057
• DB-370809
• AKOS005288893
• 216965-51-4
• Methyl3-bromo-4-propoxybenzoate
• SCHEMBL6294921
• D82665

• MDL： MFCD06801019
• Inchi： 1S/C11H13BrO3/c1-3-6-15-10-5-4-8(7-9(10)12)11(13)14-2/h4-5,7H,3,6H2,1-2H3
• InChI Key： YYRHDQVNPWMLTA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=CC=1OCCC

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Additional information on Methyl 3-bromo-4-propoxybenzoate

Comprehensive Overview of Methyl 3-bromo-4-propoxybenzoate (CAS No. 216965-51-4)

Methyl 3-bromo-4-propoxybenzoate (CAS No. 216965-51-4) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its molecular structure, featuring a bromo substituent and a propoxy group, makes it a versatile building block for synthesizing complex molecules. Researchers and industries value this compound for its unique reactivity and compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern organic chemistry.

The growing demand for Methyl 3-bromo-4-propoxybenzoate is driven by its applications in developing high-performance polymers and bioactive compounds. Recent studies highlight its role in creating liquid crystal materials for display technologies and drug candidates targeting metabolic disorders. With the rise of green chemistry trends, scientists are also exploring eco-friendly synthesis routes for this compound to minimize environmental impact while maintaining high yield and purity.

One of the most searched questions about CAS No. 216965-51-4 revolves around its synthetic pathways and scalability. Optimized procedures often involve esterification of 3-bromo-4-hydroxybenzoic acid followed by propylation, with catalysts like potassium carbonate enhancing efficiency. Another hot topic is its storage stability—recommendations include keeping the compound in a cool, dry environment under inert gas to prevent degradation.

In the context of AI-driven drug discovery, Methyl 3-bromo-4-propoxybenzoate has gained attention as a fragment library component for virtual screening. Its structural motifs are frequently queried in databases like PubChem and Reaxys, reflecting its relevance in computational chemistry. Additionally, its spectral data (NMR, IR, and MS) are often requested by analytical laboratories for quality control and method validation.

The compound’s safety profile is another area of interest. While not classified as hazardous under standard regulations, proper handling with PPE (e.g., gloves, goggles) is advised due to potential irritant properties. Regulatory compliance, such as REACH and TSCA, ensures its safe use in industrial and research settings. Users frequently search for supplier information and technical specifications, emphasizing the need for reliable vendors offering ≥98% purity.

Emerging applications of Methyl 3-bromo-4-propoxybenzoate include its use in organic electronics, particularly as a precursor for conductive polymers in flexible devices. This aligns with global trends toward sustainable energy solutions and wearable technology. Furthermore, its derivatives are being investigated for antimicrobial coatings, addressing public health concerns about resistant pathogens.

To summarize, Methyl 3-bromo-4-propoxybenzoate (CAS No. 216965-51-4) is a multifaceted compound bridging gaps between academia and industry. Its adaptability to cutting-edge fields like precision medicine and smart materials ensures its continued relevance. For researchers seeking detailed protocols or commercial sources, peer-reviewed journals and certified chemical distributors remain invaluable resources.